Cas no 2229010-73-3 (2-oxo-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-oxo-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2229010-73-3
• MF: C₉H₆F₃NO₃
• MW: 233.14405298233
• CID: 6031095
• PubChem ID: 165884029
• Update Time: 2025-10-28

2-oxo-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid
• 2229010-73-3
• EN300-1944957

• Inchi： 1S/C9H6F3NO3/c10-9(11,12)6-1-2-13-4-5(6)3-7(14)8(15)16/h1-2,4H,3H2,(H,15,16)
• InChI Key： ZLNAVDPVSJPHGP-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC(C(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 233.02997754g/mol
• Monoisotopic Mass: 233.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-oxo-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

Comprehensive Overview of 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2229010-73-3)

2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2229010-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyridine core and trifluoromethyl substituent, is part of a growing class of heterocyclic compounds that are pivotal in modern drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid structure combines a keto acid moiety with a trifluoromethylpyridine group, which enhances its reactivity and bioavailability. This combination is frequently explored in the context of medicinal chemistry, where such compounds are used to develop small-molecule therapeutics. Recent studies have highlighted its potential in addressing metabolic disorders and inflammatory diseases, aligning with current trends in personalized medicine and targeted therapy.

One of the key advantages of 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid is its versatility in chemical synthesis. The presence of the trifluoromethyl group not only improves the compound's lipophilicity but also its stability under physiological conditions. This makes it a valuable intermediate in the production of biologically active compounds, particularly those requiring enhanced membrane permeability. As the demand for fluorinated pharmaceuticals rises, this compound is increasingly relevant in drug development pipelines.

In addition to its pharmaceutical applications, 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid is also being investigated for its potential in agrochemical formulations. The trifluoromethylpyridine moiety is known to contribute to the efficacy of herbicides and insecticides, making this compound a candidate for next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are focusing on optimizing its environmental profile while maintaining high activity.

The synthesis and characterization of 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid involve advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring precise quality control. Analytical data for this compound are critical for confirming its purity and suitability for further applications. Given the increasing regulatory scrutiny in the chemical industry, robust analytical methods are essential to meet compliance standards.

From a commercial perspective, 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid is available through specialized chemical suppliers catering to research institutions and industrial laboratories. Its CAS No. 2229010-73-3 serves as a unique identifier, facilitating procurement and regulatory documentation. As the compound gains traction, its market availability is expected to expand, driven by its diverse applications.

In summary, 2-oxo-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid (CAS No. 2229010-73-3) represents a promising candidate in both pharmaceutical and agrochemical research. Its structural features, combined with its functional versatility, position it as a valuable tool for scientists exploring innovative solutions to contemporary challenges in health and agriculture. Future studies will likely uncover additional applications, further solidifying its importance in chemical innovation.